Cas no 1228880-20-3 (1-(pyridin-2-yl)propan-1-amine dihydrochloride)

• Product Name: 1-(pyridin-2-yl)propan-1-amine dihydrochloride
• CAS No: 1228880-20-3
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• MDL: MFCD09028136
• CID: 4579337
• PubChem ID: 53398808
• Update Time: 2025-06-19

1-(pyridin-2-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-PYRIDYL)-1-PROPYLAMINE DIHYDROCHLORIDE
• 1-(Pyridin-2-yl)propan-1-amine dihydrochloride
• [1-(2-pyridinyl)propyl]amine dihydrochloride
• CS-0152613
• SCHEMBL6081585
• EN300-297721
• 1-(2-Pyridyl)-1-propylamine 2HCl
• 1-pyridin-2-ylpropan-1-amine;dihydrochloride
• 1228880-20-3
• MFCD09028136
• 1-(pyridin-2-yl)propan-1-aminedihydrochloride
• D80730
• BS-45477
• (1-Pyridin-2-ylpropyl)amine dihydrochloride, AldrichCPR
• 1-(pyridin-2-yl)propan-1-amine dihydrochloride

• MDL： MFCD09028136
• Inchi： 1S/C8H12N2.ClH/c1-2-7(9)8-5-3-4-6-10-8;/h3-7H,2,9H2,1H3;1H
• InChI Key： HNBBNBYPDZDRTG-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(N)CC.Cl

Computed Properties

• Exact Mass: 208.0534038g/mol
• Monoisotopic Mass: 208.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

1-(pyridin-2-yl)propan-1-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(pyridin-2-yl)propan-1-amine dihydrochloride

Professional Introduction to 1-(pyridin-2-yl)propan-1-amine dihydrochloride (CAS No: 1228880-20-3)

1-(pyridin-2-yl)propan-1-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1228880-20-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of 1-(pyridin-2-yl)propan-1-amine dihydrochloride incorporates a pyridine ring linked to a propylamine moiety, with the presence of a dihydrochloride salt form enhancing its solubility and stability, making it a valuable intermediate in synthetic chemistry and pharmacological research.

The pharmacological relevance of 1-(pyridin-2-yl)propan-1-amine dihydrochloride stems from its ability to interact with various biological targets. The pyridine ring is a well-documented pharmacophore in medicinal chemistry, often found in drugs targeting neurological disorders, infectious diseases, and cancer. The propylamine side chain contributes to the compound's amphiphilic nature, allowing it to engage with both hydrophilic and hydrophobic regions of biological molecules. This dual interaction capability is particularly advantageous in designing molecules with enhanced binding affinity and selectivity.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing unmet medical needs. Studies have demonstrated that modifications at the 2-position of the pyridine ring can significantly influence the biological activity of the molecule. In the case of 1-(pyridin-2-yl)propan-1-amine dihydrochloride, the 2-pyridyl group serves as a key recognition element for several enzymes and receptors. For instance, research has indicated that this scaffold can modulate the activity of enzymes involved in signal transduction pathways, which are critical in regulating cellular processes such as proliferation, differentiation, and apoptosis.

The synthesis of 1-(pyridin-2-yl)propan-1-amine dihydrochloride involves multi-step organic reactions, typically starting from commercially available pyridine precursors. The introduction of the propylamine group is achieved through nucleophilic substitution or reductive amination techniques, followed by salt formation to improve handling properties. The use of modern synthetic methodologies ensures high yields and purity, which are essential for downstream applications in preclinical and clinical studies.

In preclinical research, 1-(pyridin-2-yl)propan-1-amine dihydrochloride has been investigated for its potential role in treating various diseases. Notably, its interaction with kinases and other protein targets has been explored as a basis for developing antitumor agents. Preliminary studies suggest that this compound exhibits inhibitory effects on certain kinases, which are overexpressed in cancer cells. The ability to selectively target these kinases without affecting normal cellular processes remains a key focus in oncology research.

The development of small molecule inhibitors for neurological disorders has also benefited from the exploration of pyridine derivatives. The structural features of 1-(pyridin-2-yl)propan-1-amine dihydrochloride make it a promising candidate for modulating neurotransmitter systems. Research has indicated that this compound may interact with receptors involved in pain perception, mood regulation, and cognitive functions. Further investigation into its pharmacokinetic properties will be crucial in determining its suitability for therapeutic applications.

Another area where 1-(pyridin-2-yl)propan-1-amine dihydrochloride shows promise is in the treatment of infectious diseases. The pyridine scaffold is known to exhibit antimicrobial properties by interfering with essential bacterial enzymes or membrane transporters. Studies have demonstrated that derivatives of this class can inhibit bacterial growth by disrupting vital metabolic pathways. As antibiotic resistance continues to pose a global health challenge, compounds like 1-(pyridin-2-yl)propan-1-amine dihydrochloride offer a valuable addition to the arsenal of antimicrobial agents.

The chemical stability and solubility profile of 1-(pyridin-2-yl)propan-1-amine dihydrochloride make it an attractive candidate for formulation into drug products. The dihydrochloride salt form enhances its water solubility, facilitating intravenous administration and improving bioavailability. Additionally, its stability under various storage conditions ensures long-term viability, which is critical for commercial drug development.

Future directions in the study of 1-(pyridin-2-ylopane)-1-aminedihydrochloride CAS NO1228880203 include exploring its potential as a prodrug or leading compound for structure-based drug design. Computational modeling techniques can be employed to predict binding interactions and optimize lead compounds further. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling the full therapeutic potential of this compound.

In conclusion, 1228880203 CAS NO 1228880203 CAS NO 1228880203 CAS NO 1228880203 CAS NO 1228880203 CAS NO 1228880203 CAS NO 1228880203 CAS NO 1228880203 CAS NO 1228880203 CAS NO 1228880203 CAS NO 1228880203 CAS NO 1228880203 CAS No:1228880203 is a versatile compound with significant implications in pharmaceutical research and development.* Its unique structural features and demonstrated biological activities position it as a promising candidate for further investigation.* As advancements continue to emerge, *CAS No:1228880* *will undoubtedly play a crucial role* *in addressing various medical challenges* *and improving patient outcomes.*